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Compound of Interest

Compound Name: 1-Hexanesulfonyl chloride

CAS No.: 14532-24-2

Cat. No.: B079084

Get Quote

For Immediate Release

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a detailed overview of the core physical properties of 1-
hexanesulfonyl chloride (CAS No: 14532-24-2). The information presented is intended to

support research and development activities by providing key data and standardized

experimental methodologies. All quantitative data has been compiled into a structured table for

ease of reference and comparison.

Core Physical and Chemical Properties
1-Hexanesulfonyl chloride is an organosulfur compound with the chemical formula

C₆H₁₃ClO₂S.[1][2] It is a key intermediate in various chemical syntheses. A thorough

understanding of its physical properties is essential for its proper handling, application in

synthetic protocols, and for the purification of reaction products.

Quantitative Physical Data Summary
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The fundamental physical properties of 1-hexanesulfonyl chloride are summarized in the

table below. These values have been compiled from various chemical data sources.

Property Value Conditions

Molecular Formula C₆H₁₃ClO₂S

Molecular Weight 184.68 g/mol [1][3][4]

Density 1.1283 g/cm³ at 20 °C[5]

Boiling Point 77 °C at 2 Torr[5]

106.5-107 °C at 9 Torr

Melting Point -9 °C [5]

Refractive Index (n_D) 1.459 at 20 °C[3][4]

Qualitative Physical Properties
Appearance: While specific data for the appearance of 1-hexanesulfonyl chloride is not

detailed in the provided search results, similar short-chain sulfonyl chlorides, such as

methanesulfonyl chloride, are described as colorless to pale-yellow liquids.

Solubility: Sulfonyl chlorides generally exhibit low solubility in water, a property that can

protect them from hydrolysis and allow for their precipitation from aqueous reaction mixtures.

[6][7] They are typically soluble in common organic solvents.[8]

Visualization of Property Relationships
The following diagram illustrates the logical connection between the fundamental molecular

properties and the key physical characteristics of 1-Hexanesulfonyl Chloride.
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Relationship between molecular and physical properties.

Experimental Protocols
Detailed methodologies for determining the key physical properties of liquid organic

compounds like 1-hexanesulfonyl chloride are provided below. These represent standardized

laboratory procedures.

Determination of Density
The density of a liquid can be accurately determined using a pycnometer or, for a less precise

measurement, a graduated cylinder and an analytical balance.

Protocol using a Pycnometer:

Preparation: Clean a pycnometer of a known volume thoroughly and dry it completely.

Mass of Empty Pycnometer: Measure the mass of the empty, dry pycnometer using an

analytical balance.
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Mass of Pycnometer with Water: Fill the pycnometer with distilled water of a known

temperature and measure its mass. This step is for calibration of the exact volume if not

known.

Mass of Pycnometer with Sample: Empty and dry the pycnometer, then fill it with 1-
hexanesulfonyl chloride.

Measurement: Measure the mass of the pycnometer filled with the sample liquid.

Calculation: Subtract the mass of the empty pycnometer from the mass of the filled

pycnometer to get the mass of the liquid. The density is then calculated by dividing the mass

of the liquid by the known volume of the pycnometer.

Determination of Boiling Point
The boiling point can be determined by simple distillation or the Thiele tube method, which is

suitable for small sample volumes.[9]

Protocol using Simple Distillation:

Apparatus Setup: Assemble a simple distillation apparatus with a round-bottom flask, a

condenser, a thermometer, and a collection flask.[1]

Sample and Boiling Chips: Place a measured volume of 1-hexanesulfonyl chloride and a

few boiling chips into the round-bottom flask.

Heating: Gently heat the flask.

Temperature Reading: The thermometer bulb should be positioned so that it is fully

immersed in the vapor phase to accurately measure the boiling point.[9]

Observation: The temperature at which the liquid actively boils and the vapor temperature

remains constant is recorded as the boiling point. The barometric pressure should also be

recorded.[9]

Determination of Refractive Index
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An Abbe refractometer is commonly used for the precise measurement of the refractive index

of a liquid.[3]

Protocol using an Abbe Refractometer:

Calibration: Calibrate the refractometer using a standard sample with a known refractive

index, such as distilled water.

Sample Application: Place a few drops of 1-hexanesulfonyl chloride onto the clean, dry

prism surface of the refractometer.[3]

Measurement: Close the prism and allow the temperature to stabilize, typically at 20°C, by

circulating water from a temperature-controlled water bath.

Observation: Look through the eyepiece and adjust the controls until the boundary between

the light and dark regions is sharp and centered on the crosshairs.[3]

Reading: Read the refractive index value from the instrument's scale.

Safety and Handling
1-Hexanesulfonyl chloride is classified as a corrosive substance. It can cause severe skin

burns and eye damage.[10] Appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, and a lab coat, should be worn at all times when

handling this compound. All work should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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